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Compound of Interest

Compound Name: GSPT1 degrader-6
Cat. No.: B15543098
Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling potent compounds like GSPT1 degrader-6. This
guide provides immediate, essential safety protocols, personal protective equipment (PPE)
recommendations, and detailed disposal plans to minimize risk and ensure operational
integrity.

GSPT1 degrader-6 is a highly potent molecular glue that induces targeted degradation of the
GSPT1 protein, with a reported DC50 of 13 nM.[1][2][3] While a specific Safety Data Sheet
(SDS) for GSPT1 degrader-6 is not readily available, its nature as a cytotoxic agent
necessitates handling with the highest level of precaution.[2] The following guidelines are
based on best practices for handling potent and cytotoxic compounds.

Chemical and Hazard Information
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Property Value

Chemical Name GSPT1 degrader-6
CAS Number 3034764-41-2[1]
Molecular Formula C24H22CLN505[1]
Molecular Weight 495.91[1]

Based on its mechanism as a GSPT1 degrader,

it should be considered a potent cytotoxic agent.
Known Hazards o _ _

[2] Similar compounds can be carcinogenic,

mutagenic, and teratogenic.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for mitigating exposure risks. The following table
summarizes the required PPE for handling GSPT1 degrader-6, based on general guidelines
for cytotoxic agents.[6][7]
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PPE Category

Minimum Requirement

Recommended for High-
Risk Activities (e.g.,
handling powder, potential
for aerosolization)

Eye and Face Protection

Safety goggles with side-

shields.

In addition to goggles, a face
shield should be worn when

there is a risk of splashing.[6]

Hand Protection

Double gloving with
disposable, chemical-resistant
nitrile gloves.[6] Gloves should
be specifically tested for use
with chemotherapy or cytotoxic
drugs.[8]

Industrial thickness gloves
(>0.45mm) made from latex,
neoprene, or nitrile for cleaning

up large spills.

Body Protection

A disposable, low-permeability
fabric gown worn over a lab
coat.[6]

A disposable gown with full

back closure.

Respiratory Protection

Not generally required for
handling small quantities in a

certified chemical fume hood.

A NIOSH-approved respirator
(e.g., N95) or a surgical mask
should be used when handling
powders outside of a fume
hood or when there is a risk of
inhalation.[5][9]

Foot Protection

Closed-toe shoes.

Shoe covers should be worn in

designated handling areas.[6]

Safety Operating Guide

Ventilation: Always handle GSPT1 degrader-6 in a well-ventilated area. A certified chemical

fume hood is the preferred designated area for all manipulations of the compound, including

weighing, reconstituting, and aliquoting.

Designated Area: All work with GSPT1 degrader-6 should be performed in a designated area

to prevent cross-contamination. This area should be clearly marked with warning signs.
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Spills: In the event of a spill, immediately alert personnel in the area. Wearing appropriate PPE,
contain the spill with an absorbent material from a cytotoxic spill kit.[9] Clean the area with an
appropriate deactivating solution (e.g., 10% bleach solution followed by a thiosulfate solution to
neutralize the bleach), and dispose of all contaminated materials as cytotoxic waste.[9]

Equipment: All non-disposable equipment that has come into contact with GSPT1 degrader-6
must be decontaminated before being removed from the designated handling area.

Experimental Workflow for Handling and Disposal

The following workflow outlines the procedural steps for safely handling and disposing of
GSPT1 degrader-6 in a laboratory setting.
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Caption: Workflow for safe handling and disposal of GSPT1 degrader-6.
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Disposal Plan

Proper disposal of GSPT1 degrader-6 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.[10]

Waste Type

Container

Disposal Method

Solid Waste (gloves, gowns,

pipette tips, empty vials)

Labeled, puncture-resistant,
leak-proof container with a lid.
The container should be
clearly marked as "Cytotoxic

Waste".

Dispose of as
cytotoxic/hazardous chemical
waste according to institutional
and local regulations. Do not
mix with regular laboratory

trash.

Liquid Waste (unused
solutions, contaminated

solvents)

Labeled, leak-proof, and
chemically compatible
container. The container
should be clearly marked as
"Cytotoxic Waste" with the full

chemical name.

Collect all liquid waste in a

designated hazardous waste
container. Follow institutional
guidelines for chemical waste

pickup and disposal.

Sharps (needles, scalpels)

Puncture-proof sharps
container labeled for cytotoxic

waste.

Dispose of in a designated

cytotoxic sharps container.

Decontamination of Empty Containers: If the original GSPT1 degrader-6 container is to be

disposed of, it must be properly decontaminated. For containers that held this potent

compound, triple rinse with a suitable solvent (e.g., the solvent used for reconstitution).[10] The

rinsate must be collected and disposed of as hazardous liquid waste.[10]

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling the potent cytotoxic agent, GSPT1 degrader-6, ensuring a safe and

controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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